Cas no 1806373-14-7 (Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate)

• Product Name: Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate
• CAS No: 1806373-14-7
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4957236
• Update Time: 2025-07-20

Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)11-4-3-9(7-10(11)8-15)12(16)5-6-14/h3-4,7,15H,2,5-6,8H2,1H3
• InChI Key： DAGLLTGVVYRWIE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(=O)OCC)=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate

Recent Advances in the Study of Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate (CAS: 1806373-14-7)

Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate (CAS: 1806373-14-7) is a synthetic intermediate of growing interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromopropanoyl and hydroxymethyl functional groups, has recently been investigated for its potential applications in drug discovery and development. The unique structural features of this molecule make it a versatile building block for the synthesis of more complex bioactive compounds, particularly in the areas of kinase inhibitors and anti-inflammatory agents.

Recent studies have focused on the synthetic pathways and optimization strategies for Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with a 72% overall yield, significantly higher than previous methods. The researchers emphasized the importance of controlling reaction conditions to minimize side products, particularly those resulting from the reactivity of the bromopropanoyl group. This advancement has made the compound more accessible for broader research applications.

In pharmacological research, this compound has shown promise as a precursor for novel kinase inhibitors. A team at Harvard Medical School recently utilized Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate to develop a series of potent and selective JAK3 inhibitors, with one derivative demonstrating IC50 values in the low nanomolar range. The hydroxymethyl group proved particularly valuable for introducing additional pharmacophores through straightforward chemical modifications, highlighting the compound's utility in structure-activity relationship studies.

The bromopropanoyl moiety of 1806373-14-7 has also attracted attention in targeted drug delivery systems. A 2024 study published in Bioconjugate Chemistry demonstrated its effectiveness as a linker for antibody-drug conjugates (ADCs). The researchers found that the bromine atom could be readily displaced by nucleophiles present on antibody surfaces, while the ester group provided a convenient point for attaching cytotoxic payloads. This dual functionality positions the compound as a valuable tool in the growing field of ADC development.

From a safety and toxicological perspective, preliminary studies indicate that Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate exhibits moderate cytotoxicity in vitro, with IC50 values ranging from 50-100 μM in various cell lines. However, researchers caution that these values are highly dependent on the specific cell type and exposure duration. Current investigations are exploring structure-toxicity relationships to guide the design of safer derivatives while maintaining biological activity.

Looking forward, the pharmaceutical industry is showing increasing interest in this compound as evidenced by recent patent filings. Between 2022 and 2024, there have been at least seven new patent applications mentioning 1806373-14-7, primarily in the context of kinase inhibitor development and prodrug formulations. This surge in intellectual property activity suggests that Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate may play a significant role in upcoming drug discovery efforts.

In conclusion, Ethyl 4-(3-bromopropanoyl)-2-(hydroxymethyl)benzoate (1806373-14-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its potential utility, particularly in the development of targeted therapies and enzyme inhibitors. As research continues, we anticipate seeing more sophisticated applications of this versatile building block in drug discovery programs.